Cas no 898753-24-7 (ethyl 5-(2,6-difluorophenyl)-5-oxopentanoate)

ethyl 5-(2,6-difluorophenyl)-5-oxopentanoate structure
898753-24-7 structure
Product Name:ethyl 5-(2,6-difluorophenyl)-5-oxopentanoate
CAS No:898753-24-7
MF:C13H14F2O3
MW:256.245271205902
CID:872406
PubChem ID:24727401
Update Time:2025-04-19

ethyl 5-(2,6-difluorophenyl)-5-oxopentanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(2,6-difluorophenyl)-5-oxopentanoate
    • ETHYL 5-(2,6-DIFLUOROPHENYL)-5-OXOVALERATE
    • 898753-24-7
    • ETHYL5-(2,6-DIFLUOROPHENYL)-5-OXOVALERATE
    • DTXSID90645626
    • AKOS016023078
    • MFCD01320290
    • MDL： MFCD01320290
    • Inchi： 1S/C13H14F2O3/c1-2-18-12(17)8-4-7-11(16)13-9(14)5-3-6-10(13)15/h3,5-6H,2,4,7-8H2,1H3
    • InChI Key： WNJMYLHXLZZBDN-UHFFFAOYSA-N
    • SMILES： FC1C=CC=C(C=1C(CCCC(=O)OCC)=O)F

Computed Properties

  • Exact Mass: 256.09100
  • Monoisotopic Mass: 256.09110063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.189
  • Boiling Point: 334.5°C at 760 mmHg
  • Flash Point: 150.9°C
  • Refractive Index: 1.48
  • PSA: 43.37000
  • LogP: 2.88090

ethyl 5-(2,6-difluorophenyl)-5-oxopentanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

ethyl 5-(2,6-difluorophenyl)-5-oxopentanoate Pricemore >>

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A2B Chem LLC
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A2B Chem LLC
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